2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol

• IUPAC Name: 2-methoxy-5-[[2-methoxyethyl-[(3-methylthiophen-2-yl)methyl]amino]methyl]phenol
• InChI: InChI=1S/C17H23NO3S/c1-13-6-9-22-17(13)12-18(7-8-20-2)11-14-4-5-16(21-3)15(19)10-14/h4-6,9-10,19H,7-8,11-12H2,1-3H3
• InChI Key: HCRGGOOMMNREHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(CCOC)CC2=CC(=C(C=C2)OC)O
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol is a chemical compound that belongs to the family of β-adrenergic receptor antagonists. It is also known as nebivolol, and it is commonly used in the treatment of hypertension and heart failure. In

Mechanism of Action

The mechanism of action of 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol involves the inhibition of β1-adrenergic receptors in the heart. This inhibition results in a decrease in heart rate and myocardial contractility, which leads to a reduction in cardiac output and blood pressure. Additionally, 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol has been shown to have vasodilatory effects, which further contributes to its antihypertensive properties.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol include a reduction in heart rate, myocardial contractility, and blood pressure. It also has vasodilatory effects, which result in an increase in blood flow to various organs and tissues. Additionally, 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol has been shown to have antioxidant properties, which may contribute to its cardioprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol in lab experiments include its high selectivity for β1-adrenergic receptors and its vasodilatory effects. However, its limitations include its relatively low potency compared to other β-blockers and its potential for adverse effects, such as hypotension and bradycardia.

Future Directions

There are several future directions for the research on 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol. These include the investigation of its potential therapeutic applications in other cardiovascular diseases, such as arrhythmias and coronary artery disease. Additionally, further studies are needed to elucidate its antioxidant properties and their contribution to its cardioprotective effects. Finally, the development of more potent and selective β-blockers based on the structure of 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol may lead to the discovery of new and more effective treatments for hypertension and heart failure.
Conclusion:
In conclusion, 2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol is a β-adrenergic receptor antagonist that is commonly used in the treatment of hypertension and heart failure. Its high selectivity for β1-adrenergic receptors and vasodilatory effects make it a promising therapeutic agent for these conditions. Further research is needed to explore its potential therapeutic applications in other cardiovascular diseases and to elucidate its antioxidant properties.

Scientific Research Applications

2-methoxy-5-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)phenol has been extensively studied for its therapeutic potential in the treatment of hypertension and heart failure. It has been shown to have a high selectivity for β1-adrenergic receptors, which are primarily found in the heart. This selectivity results in a lower incidence of adverse effects, such as bronchospasm and peripheral vasoconstriction, which are commonly associated with non-selective β-blockers.